Cas no 84083-01-2 ((Z)-Docos-13-enoic acid;2-(2-hydroxyethylamino)ethanol)

• Product Name: (Z)-Docos-13-enoic acid;2-(2-hydroxyethylamino)ethanol
• CAS No: 84083-01-2
• MF: C₂₆H₅₃NO₄
• MW: 443.703328847885
• CID: 888774
• Update Time: 2023-08-03

(Z)-Docos-13-enoic acid;2-(2-hydroxyethylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• (z)-docos-13-enoic acid, compound with 2,2'-iminodiethanol (1:1)
• (Z)-docos-13-enoic acid,2-(2-hydroxyethylamino)ethanol
• (Z)-Docos-13-enoic acid;2-(2-hydroxyethylamino)ethanol

• Inchi： 1S/C22H42O2.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;6-3-1-5-2-4-7/h9-10H,2-8,11-21H2,1H3,(H,23,24);5-7H,1-4H2/b10-9-;
• InChI Key： PDBFDCICDREWBQ-KVVVOXFISA-N
• SMILES： OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O.OCCNCCO

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 313
• Topological Polar Surface Area: 89.8